2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide

• Molecular Formula: C19H23ClN2O4S
• Molecular Weight: 410.9 g/mol
• IUPAC Name: 2-(5-chloro-2-methoxy-N-methylsulfonylanilino)-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C19H23ClN2O4S/c1-13(2)15-7-5-6-8-16(15)21-19(23)12-22(27(4,24)25)17-11-14(20)9-10-18(17)26-3/h5-11,13H,12H2,1-4H3,(H,21,23)
• InChI Key: UEAJTBBONYZKSA-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1NC(=O)CN(C2=C(C=CC(=C2)Cl)OC)S(=O)(=O)C

Description

2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide, also known as CI-994, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound belongs to the class of histone deacetylase (HDAC) inhibitors, which have been shown to have anti-tumor properties.

Scientific Research Applications

2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer. 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide has also been shown to enhance the anti-tumor activity of other chemotherapeutic agents, such as paclitaxel and cisplatin. In addition to its anti-tumor properties, 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Huntington's disease.

Mechanism of Action

2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide exerts its anti-tumor effects through the inhibition of HDAC enzymes. HDACs are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. By inhibiting HDACs, 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide leads to the accumulation of acetylated histones, which promotes the expression of tumor suppressor genes and the inhibition of oncogenes. 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide also inhibits the activity of other non-histone proteins, such as transcription factors and chaperone proteins, which are involved in cell cycle regulation and apoptosis.
Biochemical and physiological effects
2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits angiogenesis and metastasis, which are important processes in tumor growth and progression. 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide has been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis. In addition to its anti-tumor effects, 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Huntington's disease.

Advantages and Limitations for Lab Experiments

2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its anti-tumor properties, and its mechanism of action is well-characterized. However, 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide also has some limitations. It has low solubility in water, which can make it difficult to use in cell-based assays. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide. One area of research is the development of more potent and selective HDAC inhibitors. Another area of research is the combination of 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide with other chemotherapeutic agents to enhance its anti-tumor effects. 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide has also been studied for its potential use in the treatment of neurological disorders, and further research in this area is needed. Finally, the development of more effective delivery systems for 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide could improve its bioavailability and effectiveness in vivo.

Synthesis Methods

2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide can be synthesized through a multi-step process starting from 5-chloro-2-methoxyaniline. The first step involves the reaction of 5-chloro-2-methoxyaniline with methylsulfonyl chloride to form 5-chloro-2-methoxy(methylsulfonyl)aniline. The second step involves the reaction of 5-chloro-2-methoxy(methylsulfonyl)aniline with 2-isopropylphenylacetyl chloride to form 2-[5-chloro-2-methoxy(methylsulfonyl)anilino]-N-(2-isopropylphenyl)acetamide. The final product can be purified through recrystallization or chromatography.